Cas no 1006436-76-5 ((3,5-difluorophenyl)methyl(1,3-dimethyl-1H-pyrazol-4-yl)methylamine)

• Product Name: (3,5-difluorophenyl)methyl(1,3-dimethyl-1H-pyrazol-4-yl)methylamine
• CAS No: 1006436-76-5
• MF: C₁₃H₁₅F₂N₃
• MW: 251.275109529495
• MDL: MFCD08696806
• CID: 2621215
• PubChem ID: 19623087
• Update Time: 2025-10-31

(3,5-difluorophenyl)methyl(1,3-dimethyl-1H-pyrazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• (3,5-difluorophenyl)methyl(1,3-dimethyl-1H-pyrazol-4-yl)methylamine
• 1-(3,5-difluorophenyl)-N-[(1,3-dimethylpyrazol-4-yl)methyl]methanamine
• AKOS000314165
• [(3,5-difluorophenyl)methyl][(1,3-dimethylpyrazol-4-yl)methyl]amine
• N-(3,5-Difluorobenzyl)-1-(1,3-dimethyl-1H-pyrazol-4-yl)methanamine
• [(3,5-difluorophenyl)methyl][(1,3-dimethyl-1H-pyrazol-4-yl)methyl]amine
• CS-0439673
• N-(3,5-DIFLUOROBENZYL)-N-[(1,3-DIMETHYL-1H-PYRAZOL-4-YL)METHYL]AMINE
• GQB43676
• 1006436-76-5
• 1-(3,5-difluorophenyl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]methanamine
• EN300-231036
• STK351326

• MDL： MFCD08696806
• Inchi： 1S/C13H15F2N3/c1-9-11(8-18(2)17-9)7-16-6-10-3-12(14)5-13(15)4-10/h3-5,8,16H,6-7H2,1-2H3
• InChI Key： YBROCDMRJSGSFZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)CNCC1=CN(C)N=C1C)F

Computed Properties

• Exact Mass: 251.12340382Da
• Monoisotopic Mass: 251.12340382Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3,5-difluorophenyl)methyl(1,3-dimethyl-1H-pyrazol-4-yl)methylamine

Comprehensive Analysis of (3,5-difluorophenyl)methyl(1,3-dimethyl-1H-pyrazol-4-yl)methylamine (CAS No. 1006436-76-5)

The compound (3,5-difluorophenyl)methyl(1,3-dimethyl-1H-pyrazol-4-yl)methylamine (CAS No. 1006436-76-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 3,5-difluorophenyl and 1,3-dimethyl-1H-pyrazol-4-yl moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with specific biological targets.

In recent years, the demand for fluorinated compounds like (3,5-difluorophenyl)methyl(1,3-dimethyl-1H-pyrazol-4-yl)methylamine has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug discovery to develop next-generation therapeutics with improved pharmacokinetic properties. The compound's CAS No. 1006436-76-5 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the key advantages of (3,5-difluorophenyl)methyl(1,3-dimethyl-1H-pyrazol-4-yl)methylamine is its versatility. It serves as a valuable intermediate in the synthesis of more complex molecules, particularly in the development of small-molecule inhibitors and ligands for receptor modulation. Its pyrazole core is a common motif in medicinal chemistry, known for its ability to enhance binding affinity and selectivity.

The compound's 3,5-difluorophenyl group is another critical feature, as fluorination often improves a molecule's lipophilicity and membrane permeability. This is especially important in the design of CNS-targeting drugs, a hot topic in neuroscience research. Users frequently search for terms like "fluorinated drug candidates" and "pyrazole derivatives in medicine," highlighting the intersection of this compound with trending scientific inquiries.

From a synthetic chemistry perspective, (3,5-difluorophenyl)methyl(1,3-dimethyl-1H-pyrazol-4-yl)methylamine offers several routes for functionalization. Researchers can exploit its amine and methyl groups to introduce additional pharmacophores, tailoring the compound for specific applications. This flexibility makes it a popular choice for structure-activity relationship (SAR) studies, a common focus in drug development pipelines.

Environmental and sustainability considerations are also shaping the discourse around compounds like CAS No. 1006436-76-5. With increasing emphasis on green chemistry, scientists are exploring eco-friendly synthesis methods for such molecules. Searches for "sustainable fluorination techniques" and "green synthesis of heterocycles" reflect this shift, positioning (3,5-difluorophenyl)methyl(1,3-dimethyl-1H-pyrazol-4-yl)methylamine as a case study in modern chemical innovation.

In conclusion, (3,5-difluorophenyl)methyl(1,3-dimethyl-1H-pyrazol-4-yl)methylamine (CAS No. 1006436-76-5) represents a compelling example of how tailored molecular design can address contemporary challenges in life sciences. Its combination of fluorine and pyrazole functionalities aligns with current research priorities, making it a compound of enduring interest to both academia and industry.